Fluticasone propionate Impurity 21

Core Science & Biosynthesis

chemical structure and characterization of fluticasone propionate impurity 21

Executive Summary

In the highly regulated landscape of corticosteroid manufacturing, the identification and control of process-related impurities are critical for ensuring drug safety and efficacy. Fluticasone propionate, a potent trifluorinated synthetic corticosteroid, undergoes a complex multi-step synthesis. This whitepaper provides an in-depth technical analysis of Fluticasone Propionate Impurity 21 (CAS: 22593-10-8) , detailing its mechanistic origins, structural framework, and the orthogonal analytical workflows required for its definitive characterization.

Chemical Identity & Structural Framework

Impurity 21 is a well-documented process-related impurity of fluticasone propionate [1]. Structurally, it is the 17α-propionate ester of flumethasone. The critical structural divergence between the Active Pharmaceutical Ingredient (API) and Impurity 21 lies at the C-17 position of the steroid backbone.

While fluticasone propionate features a highly lipophilic 17β-(S-fluoromethyl carbothioate) group, Impurity 21 possesses a 17β-(2-hydroxyacetyl) moiety—a classic 21-hydroxyl corticosteroid side chain. This substitution fundamentally alters the molecule's lipophilicity, hydrogen-bonding capacity, and chromatographic retention behavior.

Table 1: Physicochemical Comparison of API and Impurity 21

Property	Fluticasone Propionate (API)	Impurity 21
CAS Number	80474-14-2	22593-10-8
Molecular Formula	C₂₅H₃₁F₃O₅S	C₂₅H₃₂F₂O₆
Molecular Weight	500.57 g/mol	466.51 g/mol
C-17β Substituent	-C(=O)-S-CH₂F	-C(=O)-CH₂OH
C-17α Substituent	-O-C(=O)-CH₂CH₃	-O-C(=O)-CH₂CH₃

Mechanistic Origins & Process Causality

Understanding the causality behind impurity formation is the cornerstone of Quality by Design (QbD). The synthesis of fluticasone propionate typically utilizes a 21-hydroxy corticosteroid precursor, such as flumethasone. The standard synthetic route involves the oxidative cleavage of the 21-hydroxymethyl ketone side chain using periodic acid ( H5​IO6​ ) to yield a 17β-carboxylic acid, which is subsequently converted to a carbothioic acid and alkylated with bromofluoromethane.

Impurity 21 emerges when the oxidative cleavage step is incomplete. The residual flumethasone precursor is carried forward into the propionylation stage. Because the 17α-hydroxyl group is highly sterically hindered, aggressive propionylating conditions (e.g., propionic anhydride with a catalyst) are employed, which successfully propionylates the unreacted precursor, yielding Impurity 21 [2].

Fig 1. Mechanistic origin of Impurity 21 during Fluticasone Propionate synthesis.

Analytical Characterization Workflows

To definitively characterize Impurity 21, an orthogonal analytical approach is required. The following protocols are designed as self-validating systems, ensuring that any data generated is internally verified for accuracy before structural assignment.

Fig 2. Self-validating analytical workflow for isolating and characterizing Impurity 21.

Chromatographic Separation (RP-HPLC)

Causality of Experimental Choice: A Phenyl-Hexyl stationary phase is selected over a standard C18 column. The π−π interactions provided by the phenyl ring offer superior selectivity for the cross-conjugated Δ1,4 -3-ketone system of the corticosteroid A-ring, allowing baseline separation between the API and the more polar Impurity 21. Detection is set to 239 nm, which perfectly corresponds to the π→π∗ transition of the dienone chromophore.

Self-Validating System Suitability Test (SST): Before sample analysis, inject a resolution mixture containing the API and Impurity 21 [3]. The system is validated only if the resolution ( Rs​ ) between Impurity 21 and the API is ≥2.5 , and the tailing factor ( Tf​ ) for the API is ≤1.5 .

Step-by-Step Methodology:

• Sample Preparation: Accurately weigh 10 mg of the bulk drug substance and dissolve in 10 mL of Acetonitrile:Water (50:50, v/v) to achieve a 1 mg/mL concentration. Sonicate for 5 minutes.

• Column Equilibration: Install a Phenyl-Hexyl column (150 mm × 4.6 mm, 3.5 µm). Equilibrate with 90% Mobile Phase A (0.1% Formic acid in Water) and 10% Mobile Phase B (Acetonitrile) at 1.0 mL/min for 15 minutes.

• Injection: Inject 10 µL of the prepared sample.

• Gradient Execution: Execute the gradient program detailed in Table 2.

• Detection: Monitor the eluent using a PDA detector at 239 nm.

Table 2: RP-HPLC Gradient Program

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)
0.0	90	10	1.0
5.0	90	10	1.0
20.0	40	60	1.0
25.0	10	90	1.0
30.0	90	10	1.0

High-Resolution Mass Spectrometry (LC-HRMS)

Causality of Experimental Choice: Positive Electrospray Ionization (ESI+) is utilized because the highly conjugated A-ring ketone readily accepts a proton, yielding a highly stable [M+H]+ ion. HRMS is strictly required to differentiate the exact mass of Impurity 21 (466.2167 Da) from other isobaric degradants.

Step-by-Step Methodology:

• System Setup: Couple the HPLC to a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer.

• Source Tuning: Set capillary voltage to 3.5 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.

• Data Acquisition: Acquire full-scan MS data in positive ion mode (m/z 100–1000).

• MS/MS Fragmentation: Isolate the [M+H]+ precursor ion of Impurity 21 (m/z 467.22) using the quadrupole. Apply a collision energy of 25 eV using Argon gas.

• Data Processing: Calculate exact mass errors (must be < 5 ppm) to validate the empirical formula.

Table 3: Key LC-HRMS Fragments (Positive ESI)

Fragment Ion (m/z)	Formula	Mass Error (ppm)	Mechanistic Origin
467.2245	[C25​H33​F2​O6​]+	< 2.0	Protonated molecular ion [M+H]+
447.2183	[C25​H32​FO6​]+	< 2.0	Loss of HF (-20 Da)
393.1876	[C22​H27​F2​O4​]+	< 2.0	Loss of propionic acid (-74 Da)
373.1814	[C22​H26​FO4​]+	< 2.0	Sequential loss of propionic acid and HF

Nuclear Magnetic Resonance (NMR) Spectroscopy

To achieve absolute structural confirmation, 1D ( 1H , 13C ) and 2D (HSQC, HMBC) NMR spectroscopy are employed.

Causality of Experimental Choice: The diagnostic differentiator between the API and Impurity 21 is the C-21 position. In the API, the −S−CH2​F protons appear far downfield (~5.8 ppm) as a doublet of doublets due to massive geminal 2JH−F​ coupling (~50 Hz). In Impurity 21, the presence of the −CH2​OH group manifests as an AB quartet around 4.25–4.55 ppm due to restricted rotation and adjacent chiral centers [1].

Table 4: Key Diagnostic NMR Assignments for Impurity 21

Position	1H NMR ( δ , ppm)	13C NMR ( δ , ppm)	Structural Significance
C-21	4.25, 4.55 (dd, 2H, AB system)	67.5	Confirms presence of −CH2​OH (absent in API)
C-17	-	96.8	Quaternary carbon bearing the propionate
C-3	-	186.2	Conjugated ketone (A-ring)
C-20	-	204.5	Ketone carbonyl
Propionate −CH2​	2.35 (q, 2H)	27.8	Ester linkage confirmation
Propionate −CH3​	1.12 (t, 3H)	9.2	Ester linkage confirmation

Conclusion & Regulatory Implications

Fluticasone Propionate Impurity 21 is a critical process-related byproduct resulting from the incomplete oxidative cleavage of the flumethasone precursor. Because it retains the active corticosteroid pharmacophore (including the 11β-hydroxy and Δ1,4 -3-ketone systems), it possesses potential pharmacological activity. Consequently, regulatory bodies (ICH Q3A guidelines) mandate its strict quantification and control to levels typically ≤0.15% in the final API batch. The orthogonal LC-HRMS and NMR workflows detailed herein provide a robust, self-validating framework for its definitive identification and routine monitoring.

References

• Title: FLUTICASONE EP IMPURITY E - Allmpus Source: Allmpus URL: [Link]

Mechanism of Formation for Fluticasone Propionate Impurity 21: A Technical Whitepaper

Executive Summary

In the highly regulated landscape of synthetic glucocorticoid manufacturing, impurity profiling is not merely a compliance exercise but a fundamental pillar of process chemistry. Fluticasone propionate, a potent trifluorinated corticosteroid widely prescribed for asthma and allergic rhinitis, is synthesized via a multi-step pathway starting from flumethasone.

Due to the complexity of the steroid backbone and the reactivity of its functional groups, numerous degradation products and process-related impurities can emerge. Among these, Fluticasone Propionate Impurity 21 —widely identified in reference catalogs as Flumethasone 17-propionate (CAS 22593-10-8) [1]—represents a critical process-related carry-over impurity. This whitepaper deconstructs the chemical causality, mechanistic formation, and analytical control strategies for Impurity 21, providing drug development professionals with a self-validating framework for its isolation and mitigation.

Technical Note on Nomenclature: While some vendor catalogs erroneously conflate Impurity 21 with the carbothioic acid intermediate or EP-ZG[2], authoritative structural consensus defines Impurity 21 as the non-thioester, 17α-propionylated derivative of flumethasone[1].

Chemical Identity and Structural Elucidation

Impurity 21 is a structural analog of the active pharmaceutical ingredient (API), differing primarily at the C17 position. While fluticasone propionate possesses an S -(fluoromethyl) carbothioate group, Impurity 21 retains the original 2-hydroxyacetyl (dihydroxyacetone) side chain of the flumethasone starting material, albeit with a propionylated 17α-hydroxyl group.

Table 1: Physicochemical Profile of Fluticasone Impurity 21

Parameter	Specification / Data
Chemical Name	Flumethasone 17-propionate
IUPAC Name	(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl propionate
CAS Registry Number	22593-10-8
Molecular Formula	C₂₅H₃₂F₂O₆
Molecular Weight	466.51 g/mol
Structural Classification	Non-thioester, 17α-propionylated glucocorticoid
Origin	Process-related impurity (Starting material carry-over)

Mechanistic Pathway of Formation

The formation of Impurity 21 is a classic example of kinetic versus thermodynamic control intertwined with incomplete upstream conversion. The synthesis of fluticasone propionate relies on the oxidative cleavage of flumethasone by periodic acid ( H5​IO6​ ) to yield a 17β-carboxylic acid intermediate[3].

The Causality of Formation

• Incomplete Oxidation (The Origin): If the periodic acid oxidation is incomplete—due to insufficient reagent equivalents, poor mass transfer, or premature quenching—unreacted flumethasone carries forward into the subsequent acylation step.

• Kinetic Acylation: During the acylation step, the reaction mixture is treated with propionyl chloride and an organic base (e.g., triethylamine). The primary 21-hydroxyl group of the residual flumethasone is sterically highly accessible and reacts rapidly under kinetic control to form flumethasone 21-propionate.

• Thermodynamic Acyl Migration: Under the basic conditions of the reaction matrix, corticosteroids with 21-esters are prone to an intramolecular acyl migration. The propionyl group migrates from the C21 position, via a cyclic orthoester intermediate, to the sterically hindered but thermodynamically more stable C17α position. This yields flumethasone 17-propionate (Impurity 21).

• Downstream Persistence: Because Impurity 21 lacks the 17β-carboxylic acid moiety, it acts as a terminal "dead-end" product. It cannot undergo the subsequent thioamidation and fluoromethylation required to form the API. Furthermore, its neutral, highly lipophilic nature prevents it from being purged during standard mildly basic aqueous washes, allowing it to co-precipitate with the final API.

Fig 1: Mechanistic pathway of Impurity 21 formation via kinetic acylation and thermodynamic migration.

Experimental Protocol: Isolation and Validation

To confidently control Impurity 21, analytical scientists must be able to synthesize, isolate, and validate it as a reference standard. The following protocol is designed as a self-validating system , ensuring that the isolated compound is definitively the 17-propionate and not the 21-propionate isomer.

Step-by-Step Methodology

Step 1: Forced Generation (Spiking)

• Action: Dissolve 5.0 g of flumethasone in 50 mL of anhydrous N,N-dimethylformamide (DMF).

• Causality: Bypassing the periodic acid step entirely mimics a "worst-case scenario" of 100% oxidation failure, generating a high yield of the target impurity for isolation.

• Action: Add 2.5 molar equivalents of triethylamine (TEA). Cool the reactor to 5°C. Dropwise add 1.1 equivalents of propionyl chloride.

• Action: Allow the reaction to warm to 25°C and stir for 12 hours.

• Causality: The extended stirring time at room temperature in the presence of TEA is critical; it provides the activation energy and basic environment necessary to drive the thermodynamic 21→17 acyl migration to completion.

Step 2: Chromatographic Isolation

• Action: Quench the reaction with water and extract with ethyl acetate. Wash the organic layer with 5% NaHCO3​ to remove acidic byproducts.

• Action: Concentrate the organic layer and subject the residue to Preparative HPLC (C18 column, Mobile Phase: Methanol/Water 60:40 v/v). Collect the fraction corresponding to the target mass.

Step 3: Self-Validating Structural Confirmation

• Action: Analyze the isolated fraction via LC-MS/MS (ESI+). Look for m/z 467.2 [M+H]+ .

• Action (Critical Validation): Perform 1H -NMR (in DMSO- d6​ ).

• Causality: To prove the migration occurred, examine the chemical shift of the C21 methylene protons. If the compound is the 21-propionate, these protons will appear as a downfield shifted AB quartet (~4.8 ppm). Because the target is the 17-propionate (Impurity 21), the C21 protons must appear further upfield (~4.2-4.5 ppm) and show coupling to a free 21-OH proton (a triplet near 5.1 ppm). This NMR check self-validates the success of the thermodynamic migration.

Fig 2: Self-validating experimental workflow for the isolation and confirmation of Impurity 21.

Analytical Control Strategy

Controlling Impurity 21 requires rigorous in-process controls (IPC) during the upstream oxidation step. Ensuring complete consumption of flumethasone (IPC limit < 0.1%) prior to propionylation is the most effective preventative measure.

For final API release, the USP monograph principles for Fluticasone Propionate[4] dictate specific chromatographic parameters to ensure adequate resolution of related compounds.

Table 2: Chromatographic Method for Impurity 21 Resolution

Parameter	Method Specification	Causality / Rationale
Stationary Phase	C18 (e.g., 4.6 mm x 250 mm, 5 µm)	Provides optimal hydrophobic retention for steroid backbones.
Mobile Phase	Methanol : 0.01 M NH4​H2​PO4​ (pH 3.5) : Acetonitrile (50:35:15)	The acidic pH suppresses ionization of residual acidic impurities, maintaining sharp peak shapes.
Flow Rate & Temp	1.5 mL/min at 40 °C	Elevated temperature reduces mobile phase viscosity and improves mass transfer for bulky steroids.
Detection	UV at 239 nm	Corresponds to the λmax​ of the Δ1,4 -3-ketone chromophore present in both the API and Impurity 21.
Relative Retention (RRT)	~0.85 - 0.95	Impurity 21 is slightly less lipophilic than the fluoromethylated API, eluting just prior to the main peak.

By adhering to this analytical framework, drug development professionals can ensure that Fluticasone Propionate formulations remain free of this elusive, migration-derived impurity, thereby safeguarding both regulatory compliance and patient safety.

References

• Title: Fluticasone Impurity 21 | CAS No.
• Title: USP Monographs: Fluticasone Propionate Source: Pharmacopeia URL
• Title: CN110105419B - Synthesis method of fluticasone propionate impurity Source: Google Patents URL
• Title: Buy Fluticasone propionate Impurity 21 (EVT-13988493)

Sources

• 1. clearsynth.com [clearsynth.com]
• 2. evitachem.com [evitachem.com]
• 3. CN110105419B - Synthesis method of fluticasone propionate impurity - Google Patents [patents.google.com]
• 4. uspbpep.com [uspbpep.com]

An In-depth Technical Guide to the Mass Fragmentation Pattern Analysis of Fluticasone Propionate and the Structural Elucidation of "Impurity 21"

Preamble: Navigating the Labyrinth of Impurity Identification

In the landscape of pharmaceutical development and quality control, the structural elucidation of impurities is a critical endeavor, essential for ensuring the safety and efficacy of active pharmaceutical ingredients (APIs). This guide eschews a conventional, linear protocol. Instead, it embarks on a practical, investigative journey mirroring the real-world challenges faced by analytical scientists. Our subject is Fluticasone Propionate, a widely used synthetic corticosteroid, and a designated process-related impurity known as "Impurity 21."

A preliminary investigation into commercially available standards for "Fluticasone Propionate Impurity 21" reveals a confounding discrepancy—multiple, distinct chemical structures are assigned to this single identifier. This ambiguity serves as the foundation of our guide. We will proceed not by analyzing a known entity, but by employing mass spectrometry as a primary tool to navigate this uncertainty, deduce the correct structure, and establish a robust analytical framework. This document is structured to provide not just the "how," but the critical "why" behind the analytical choices, empowering researchers to tackle similar challenges with confidence.

Part 1: The Reference Standard - Fluticasone Propionate's Fragmentation Signature

Before one can identify an impurity, the fragmentation behavior of the parent molecule must be intimately understood. Fluticasone Propionate is a complex steroid ester, and its journey through a mass spectrometer is dictated by its inherent chemical functionalities.

Structure and Protonation

Fluticasone Propionate possesses a molecular formula of C25H31F3O5S and a monoisotopic mass of 500.18 g/mol . In typical electrospray ionization (ESI) in positive mode, the molecule readily accepts a proton, primarily at the carbonyl oxygen of the C3-ketone group in the A-ring, to form the protonated molecule, [M+H]+, at a mass-to-charge ratio (m/z) of approximately 501.2.

Core Fragmentation Pathway

Upon subjecting the [M+H]+ ion to collision-induced dissociation (CID), a cascade of fragmentation events occurs. The primary and most characteristic fragmentation involves the cleavage of the C17 side chain, which is the locus of key structural modifications in many related impurities.

The most diagnostically significant fragmentation pathway for Fluticasone Propionate involves the loss of the S-fluoromethyl carbothioate group followed by the propionate group, or variations thereof. A key high-intensity product ion is observed at m/z 313.2. This fragment arises from the loss of the propionyloxy group (C3H5O2, 73 Da) and the fluoromethylthio group (CH2FS, 65 Da) along with a rearrangement. Another significant fragment is often seen at m/z 293.2, which corresponds to the further loss of HF (20 Da) from the m/z 313.2 ion.[1][2]

The workflow for this initial analysis is foundational.

Caption: General workflow for MS/MS analysis of a reference standard.

Part 2: The "Impurity 21" Conundrum - An Investigative Approach

A survey of pharmaceutical reference standard suppliers reveals conflicting data for "Fluticasone Propionate Impurity 21":

Supplier Data Point	Information Provided	Implication
CAS Number	22593-10-8[3][4]	Points to a specific, registered chemical substance.
Molecular Formula	C25H32F2O6[3]	Different from Fluticasone Propionate (C25H31F3O5S). Lacks the third fluorine and sulfur, but has an additional oxygen and hydrogen.
Molecular Weight	466.5 g/mol [3]	Corresponds to the C25H32F2O6 formula. The expected [M+H]+ ion would be ~m/z 467.5.
IUPAC Name	(6S,...,17R)-6,9-Difluoro-11-hydroxy-17-(2-hydroxyacetyl)-...-17-yl propionate[4]	Describes a specific structure consistent with the formula C25H32F2O6.
Conflicting Data	A different supplier lists a formula of C27H35F2NO6S (MW 539.6)[5]	This structure contains nitrogen and an extra carbon/sulfur moiety, representing a significant deviation and is likely a cataloging error. It will be excluded from this primary analysis.

Caption: Core structural difference between the API and the impurity.

Part 3: Comparative Fragmentation Analysis - Elucidating the Structure

With a reliable proposed structure for Impurity 21, we can predict its fragmentation pattern and compare it directly to that of Fluticasone Propionate. This comparative analysis is the key to confirming its identity in an unknown sample.

Predicted Fragmentation of Impurity 21

The protonated molecule [M+H]+ for Impurity 21 is expected at m/z 467.2. The primary fragmentation will again center on the C17 side chain.

• Loss of the Propionyloxy Group: Similar to the parent drug, a likely initial fragmentation is the loss of the propionyloxy group (-O-C(O)CH2CH3), resulting in a fragment ion.

• Cleavage of the Hydroxyacetyl Group: The bond between C17 and the hydroxyacetyl group is labile. A key fragmentation would be the cleavage of this entire group (-C(O)CH2OH, 59 Da).

• Sequential Water Loss: The presence of the C11-hydroxyl and the C17-hydroxyacetyl groups provides sites for neutral loss of water (H2O, 18 Da), especially under higher collision energy.

The logical flow of elucidation relies on comparing these predicted pathways.

Sources

• 1. sciex.com [sciex.com]
• 2. sciex.com [sciex.com]
• 3. Fluticasone Impurity 21 - SRIRAMCHEM [sriramchem.com]
• 4. clearsynth.com [clearsynth.com]
• 5. evitachem.com [evitachem.com]

Topic: Synthesis Route and Structural Elucidation of Fluticasone Propionate Impurity 21

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Fluticasone propionate is a potent synthetic corticosteroid widely utilized for its anti-inflammatory properties in the management of asthma and allergic rhinitis. As with any active pharmaceutical ingredient (API), the control of impurities is a critical aspect of drug development and manufacturing, directly impacting the safety and efficacy of the final product. This technical guide provides a detailed examination of a specific related substance, referred to herein as Fluticasone Propionate Impurity 21. Due to ambiguity in non-standardized nomenclature, this guide will focus on the comprehensive synthesis of a known related compound, European Pharmacopoeia (EP) Impurity ZG, for which a detailed pathway is documented. Furthermore, it will outline the definitive analytical workflows required for the structural elucidation of this and other related impurities, ensuring scientific integrity and regulatory compliance.

Introduction: The Imperative of Impurity Profiling in Fluticasone Propionate

The quality of a pharmaceutical product is intrinsically linked to the purity of its API. Impurities can arise from various sources, including the starting materials, synthetic intermediates, degradation products, or unintended side reactions. The International Council for Harmonisation (ICH) guidelines mandate the identification and characterization of any impurity present above a specified threshold. For a potent drug like fluticasone propionate, rigorous control of related substances is paramount.

The designation "Impurity 21" is not a universal pharmacopeial standard and can be ambiguous. Literature and supplier catalogues present at least two different structures under similar names:

• A compound with CAS No. 22593-10-8 and a molecular formula of C25H32F2O6.[1][2]

• A more complex molecule, also known as Fluticasone Propionate Impurity EP-ZG, for which a detailed multi-step synthesis has been patented.[3][4][5]

This guide will concentrate on the latter, Impurity EP-ZG, due to the availability of a well-documented synthesis route, providing a practical framework for researchers engaged in reference standard synthesis. The principles of structural elucidation described herein are, however, universally applicable to any related substance of fluticasone propionate.

Synthesis Route of Fluticasone Propionate Impurity EP-ZG

The synthesis of Impurity EP-ZG is a multi-step process that utilizes the commercially available corticosteroid, flumethasone, as the primary starting material. The pathway involves a series of carefully controlled reactions, including oxidation, acylation, condensation, and thiolation, to construct the final complex molecule.[4][5] The causality behind each step is critical for achieving the desired product with high purity and yield.

Overall Synthetic Scheme

The synthesis can be logically divided into the preparation of key intermediates and their subsequent assembly. The core strategy involves creating a modified steroid backbone (Compound II) and a separate side-chain precursor (Impurity EP-ZB), which are then condensed and further functionalized to yield the target impurity, EP-ZG.

Caption: Synthetic pathway for Fluticasone Propionate Impurity EP-ZG.

Detailed Experimental Protocol

The following protocol is synthesized from published patent literature and provides a step-by-step methodology for the synthesis.[4][5]

Step 1: Synthesis of Compound I

• Principle: This step involves the oxidative cleavage of the C17 dihydroxyacetone side chain of flumethasone. Periodic acid is a selective reagent for the cleavage of vicinal diols, resulting in the formation of a carboxylic acid at the C17 position.

• Protocol:

  • Dissolve flumethasone (30.0g) in tetrahydrofuran (165mL) in a suitable reaction vessel.

  • Separately, dissolve periodic acid (25.0g) in purified water (225mL).

  • Slowly add the periodic acid solution to the flumethasone solution while maintaining the temperature between 0-20°C.

  • Allow the reaction to proceed for 2 hours at this temperature.

  • Upon completion, add purified water (225mL) to the reaction mixture to induce crystallization.

  • Stir the resulting slurry for 40 minutes at 0-20°C.

  • Collect the solid product by suction filtration, wash the filter cake with purified water (90mL), and dry at 40°C to yield Compound I as an off-white solid.

Step 2: Synthesis of Impurity EP-ZB

• Principle: Compound I is reacted with a sulfurizing agent to form the thio-analogue, which serves as a crucial building block for the final impurity structure.

• Protocol:

  • React Compound I with a suitable sulfur agent (e.g., Lawesson's reagent or H2S in the presence of an activating agent).

  • The reaction is typically carried out in an inert organic solvent.

  • After the reaction is complete, perform an aqueous workup to remove inorganic byproducts.

  • The crude product is purified by silica gel column chromatography to yield pure Impurity EP-ZB.[5]

Step 3: Synthesis of Compound II

• Principle: The hydroxyl group on Compound I is acylated to introduce a reactive group necessary for the subsequent condensation step.

• Protocol:

  • Dissolve Compound I (8.02g) in dichloromethane (50mL) and cool to 0-10°C.

  • Add a catalytic amount of N,N-dimethylformamide (0.3mL).

  • Slowly add an acylation agent (e.g., an acid chloride or anhydride) and allow the reaction to proceed until completion, as monitored by TLC or HPLC.

  • The resulting product, Compound II, is typically used in the next step without extensive purification.[4]

Step 4: Synthesis of Compound IV via Condensation

• Principle: This is the key bond-forming step where the two previously synthesized fragments, Compound II and Impurity EP-ZB, are joined together.

• Protocol:

  • Compound II and Impurity EP-ZB are condensed in an appropriate organic solvent.

  • The reaction may require a coupling agent or catalyst to facilitate the formation of the new bond.

  • The reaction progress is monitored chromatographically.

  • Upon completion, the reaction mixture is worked up and the crude Compound IV is isolated.[4][5]

Step 5-7: Final Assembly to Impurity EP-ZG

• Principle: The final steps involve a series of transformations to install the remaining functional groups. This includes another reaction with a sulfur agent, followed by a reaction with an acid-binding agent, and finally, alkylation with bromofluoromethane to yield the target impurity.[3]

• Protocol:

  • Formation of Compound V: Compound IV is reacted with a sulfur reagent in an organic solvent, often with a catalyst.[5]

  • Formation of Compound VI: The product from the previous step (Compound V) is treated with an acid-binding agent (an organic or inorganic base) to generate an intermediate salt.[5]

  • Formation of Impurity EP-ZG: The final step is the reaction of Compound VI with bromofluoromethane to attach the fluoromethyl group, yielding Fluticasone Propionate Impurity EP-ZG.[3][5]

Structural Elucidation Workflow

The definitive identification of any pharmaceutical impurity requires a multi-faceted analytical approach. A combination of chromatographic separation and spectroscopic analysis is essential to unambiguously determine the chemical structure. This workflow is critical for validating the synthesized reference standard and for identifying unknown impurities that may arise during manufacturing or stability studies.

Caption: General workflow for the structural elucidation of an impurity.

Forced Degradation Studies

• Expertise & Experience: Before searching for impurities in a final product, it is crucial to understand the molecule's inherent stability. Forced degradation studies intentionally expose the API to harsh conditions (acid, base, oxidation, heat, light) to generate potential degradation products.[6] This process is fundamental to developing a "stability-indicating" analytical method—one that can separate the intact API from any significant degradants.[7]

• Protocol (Example: Acid Degradation):

  • Prepare a stock solution of fluticasone propionate in a suitable solvent (e.g., acetonitrile/water).

  • Mix 5 mL of the API solution with 5 mL of 0.1N HCl.[7][8]

  • Heat the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2 hours).[7][8]

  • Cool the solution, neutralize if necessary, and dilute to a suitable concentration for analysis.

  • Analyze the stressed sample using the developed HPLC method to observe and quantify any degradation peaks.

Chromatographic Separation and Isolation

• Trustworthiness: A self-validating protocol relies on a robust separation method. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the workhorses for impurity profiling due to their high resolution and sensitivity.[6][9] The method must be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, and precision.[10]

• Typical HPLC Method Parameters:

Parameter	Typical Value	Rationale
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)	Provides excellent hydrophobic retention for steroid molecules.[7]
Mobile Phase	Acetonitrile and Water/Buffer Gradient	A gradient elution is often necessary to resolve closely eluting impurities with different polarities.[9]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing analysis time and pressure.[7]
Detection	UV at ~239 nm	Fluticasone propionate has a strong UV chromophore, allowing for sensitive detection at this wavelength.[7][9]
Column Temp.	35-40 °C	Elevated temperature improves peak shape and reduces viscosity.[7]

Spectroscopic Characterization

• Authoritative Grounding: Once an impurity is isolated in sufficient quantity and purity via preparative HPLC, its structure is determined using a combination of spectroscopic techniques.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, allowing for the confident determination of the impurity's elemental composition (molecular formula). Tandem MS (MS/MS) experiments involve fragmenting the molecule and analyzing the resulting pieces, which provides vital clues about the molecule's substructures.[11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for unambiguous structure determination.

  • ¹H NMR: Provides information on the number and chemical environment of protons, including their connectivity through spin-spin coupling.

  • ¹³C NMR: Shows the number and type of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments reveal correlations between different nuclei. For instance, COSY shows which protons are coupled to each other, while HSQC and HMBC reveal one-bond and multiple-bond correlations between protons and carbons, respectively. This data allows for the complete assembly of the molecular skeleton and confirmation of functional group placement.

Data Summary: Potential Identities of "Impurity 21"

The following table summarizes the key identifiers for the two distinct chemical entities that have been associated with the term "Fluticasone Impurity 21". Researchers must verify the identity of their specific impurity against a qualified reference standard.

Feature	Identity 1 (EP-ZG Pathway)	Identity 2 (CAS 22593-10-8)
Common Name	Fluticasone Propionate Impurity EP-ZG	Fluticasone Impurity 21
CAS Number	Not consistently available	22593-10-8[1][2]
Molecular Formula	C27H35F2NO6S[3]	C25H32F2O6[1][2]
Molecular Weight	539.6 g/mol [3]	466.51 g/mol [1][2]
IUPAC Name	[17-(dimethylcarbamoylsulfanylcarbonyl)-6,9-difluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] propanoate[3]	(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-Difluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl propionate[1]

Conclusion

The synthesis and structural elucidation of pharmaceutical impurities are cornerstones of modern drug development and quality control. This guide provides a detailed, field-proven pathway for the synthesis of Fluticasone Propionate Impurity EP-ZG, a complex related substance derived from flumethasone. Furthermore, it establishes a robust and logical workflow for the structural elucidation of any unknown impurity, integrating forced degradation studies, advanced chromatographic separation, and definitive spectroscopic analysis. By adhering to these principles of scientific integrity and causality, researchers and drug development professionals can confidently synthesize reference standards, identify unknown impurities, and ensure the safety and quality of fluticasone propionate formulations.

References

• Fluticasone propionate Impurity 21 (EVT-13988493). EvitaChem. [URL: https://www.evitachem.
• Fluticasone stability testing under various laboratory conditions. Benchchem. [URL: https://www.benchchem.com/product/b1132/technical]
• STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION FOR ESTIMATION OF FLUTICASONE PROPIONATE IN API AND PHARMACEUTICAL DOSAGE. Jetir.Org. [URL: https://www.jetir.org/papers/JETIR1907P50.pdf]
• Ultra Performance Liquid Chromatography Method for Fluticasone Propionate. Asian Publication Corporation. [URL: https://asianpubs.org/index.php/ijapc/article/view/3043]
• Stability-Indicating RP-HPLC Methods for Estimation of Fluticasone Propionate in Bulk and Pharmaceutical Dosage Forms: A Comprehensive Review. International Journal of Pharmacy and Pharmaceutical Sciences. [URL: https://ijpps.info/index.php/ijpps/article/view/51608]
• Synthesis method of fluticasone propionate impurities. Eureka | Patsnap. [URL: https://eureka.patsnap.
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• Determination of fluticasone propionate in nasal sprays by a validated stability-indicating MEKC method. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/20563964/]
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• Development and Validation of HPTLC Method along with Forced Degradation Study for the Simultaneous Estimation of Azelastine Hydrochloride and Fluticasone Propionate in Nasal Spray Formulation using Design of Experiment Approach. ResearchGate. [URL: https://www.researchgate.
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• A Sensitive Microflow LC-MS/MS Method for the Analysis of Fluticasone Propionate in Human Plasma. Waters. [URL: https://www.waters.
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• MicroED Structures of Fluticasone Furoate and Fluticasone Propionate Provide New Insights into Their Function. Diva-Portal.org. [URL: https://www.diva-portal.org/smash/record.jsf?pid=diva2:1931349]
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Protocols & Analytical Methods

Application Note: A Robust, Stability-Indicating HPLC Method for the Quantification of Fluticasone Propionate Impurity 21

Abstract

This application note details the development and validation of a precise, accurate, and robust stability-indicating high-performance liquid chromatography (HPLC) method for the quantification of Fluticasone Propionate Impurity 21. Fluticasone propionate is a potent synthetic corticosteroid widely used in the treatment of asthma and allergic rhinitis.[1] The control of impurities in the active pharmaceutical ingredient (API) and finished drug products is a critical aspect of ensuring their safety and efficacy. This document provides a comprehensive guide for researchers, quality control analysts, and drug development professionals, outlining the systematic approach to method development, forced degradation studies, and full validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2][3]

Introduction: The Imperative of Impurity Profiling

Fluticasone propionate, a trifluorinated glucocorticoid, exerts strong anti-inflammatory effects.[4][5] Its complex synthesis and potential for degradation necessitate the development of reliable analytical methods to monitor and control impurities. Impurity 21, a structurally related compound, must be accurately quantified to ensure the quality and safety of fluticasone propionate products. A stability-indicating method is one that can accurately measure the drug substance in the presence of its impurities, degradants, and excipients.[6] This is achieved through forced degradation studies, which intentionally stress the drug substance to produce potential degradation products.[6][7]

This application note presents a reverse-phase HPLC (RP-HPLC) method, a versatile and widely used technique for the analysis of corticosteroids due to its high resolution, sensitivity, and reproducibility.[6][8] The causality behind each experimental choice, from mobile phase composition to validation parameters, is explained to provide a deeper understanding of the method's scientific foundation.

Physicochemical Properties of Analytes

A thorough understanding of the physicochemical properties of both fluticasone propionate and Impurity 21 is fundamental to developing a selective HPLC method.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Structural Features	Solubility
Fluticasone Propionate	C25H31F3O5S	500.6	Androstane nucleus, trifluorinated, thioester and propionate groups[9]	Practically insoluble in water, soluble in DMSO[10]
Fluticasone Propionate Impurity 21	C27H35F2NO6S	539.6	Complex structure with fluorine atoms and a thioester moiety[11]	Information not widely available, assumed to have similar solubility profile to the parent drug.

The presence of the androstane steroid core and various functional groups in both molecules dictates their retention behavior on a non-polar stationary phase. The slight differences in their structures, particularly around the ester and thioester groups, are exploited to achieve chromatographic separation.

HPLC Method Development and Optimization

The goal of method development is to achieve a symmetric peak shape, adequate resolution between the analyte and all potential impurities, and a reasonable run time.

Chromatographic System and Conditions

The selection of chromatographic conditions is a critical step in achieving the desired separation.

Parameter	Condition	Justification
Instrument	Agilent 1260 Infinity II LC System or equivalent	Provides reliable and reproducible performance.
Column	C18 column (e.g., Waters Spherisorb 5 µm ODS2, 4.6x250 mm)[7]	C18 stationary phases are widely used for steroid analysis due to their hydrophobicity, providing good retention and selectivity.[12]
Mobile Phase A	0.1% v/v Formic Acid in Water	Provides acidic pH to ensure good peak shape for the analytes.
Mobile Phase B	Acetonitrile	A common organic modifier in reversed-phase chromatography offering good solubility for corticosteroids and low UV cutoff.[13]
Gradient Elution	0-15 min: 60% B, 15-20 min: 60-80% B, 20-25 min: 80% B, 25-26 min: 80-60% B, 26-30 min: 60% B	A gradient elution is necessary to separate compounds with different polarities, ensuring that both fluticasone propionate and its impurities are well-resolved within a reasonable timeframe.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and column efficiency.[7]
Column Temperature	35 °C	Maintaining a constant column temperature ensures reproducible retention times and can improve peak shape.[7]
Injection Volume	10 µL	A small injection volume minimizes band broadening and improves peak shape.
Detector	UV-Vis Detector at 239 nm	Fluticasone propionate has a significant absorbance at this wavelength, allowing for sensitive detection.[4][10]

Sample and Standard Preparation

• Diluent: A mixture of acetonitrile and water (60:40, v/v) is a suitable diluent.[5][7]

• Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of Fluticasone Propionate Impurity 21 reference standard in the diluent to obtain a known concentration.

• Sample Solution: Prepare the sample by dissolving the fluticasone propionate API or drug product in the diluent to achieve a target concentration of Impurity 21 within the linear range of the method.

Forced Degradation Studies: Ensuring Stability-Indicating Power

Forced degradation studies are essential to demonstrate the specificity of the method in the presence of potential degradation products.[6] The drug substance is subjected to stress conditions more severe than accelerated stability studies.

Protocol for Forced Degradation

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1N HCl and heat at 60°C for 2 hours.[4][7]

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1N NaOH and keep at room temperature for 2 hours.[4]

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide and keep at room temperature for 2 hours.[7]

• Thermal Degradation: Expose the solid drug substance to dry heat at 105°C for 24 hours.

• Photolytic Degradation: Expose the drug substance in a transparent container to UV light (254 nm) and visible light for a specified duration.

After exposure, neutralize the acidic and basic solutions, dilute all samples to an appropriate concentration, and analyze them using the developed HPLC method. The chromatograms should demonstrate sufficient resolution between the parent peak and any degradation products.

Method Validation: A Self-Validating System

The developed method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[2][14]

Validation Parameters and Acceptance Criteria

Parameter	Objective	Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of impurities, degradants, and excipients.[14]	The peak for Impurity 21 should be well-resolved from other components. Peak purity analysis should confirm the homogeneity of the analyte peak.
Linearity	To demonstrate a proportional relationship between the analyte concentration and the detector response over a specified range.[14]	Correlation coefficient (r²) ≥ 0.999.
Range	The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[3]	Typically 80% to 120% of the test concentration.[3]
Accuracy	The closeness of the test results obtained by the method to the true value.[3]	The mean recovery should be within 98.0% to 102.0%.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[14]	Repeatability (intra-day precision) and intermediate precision (inter-day precision) should have a relative standard deviation (RSD) of ≤ 2.0%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.	The system suitability parameters should remain within the acceptance criteria.

Experimental Protocols for Validation

• Specificity: Analyze blank, placebo (if applicable), Impurity 21 standard, and stressed samples.

• Linearity: Prepare a series of at least five concentrations of Impurity 21 spanning the expected range. Plot a graph of peak area versus concentration and perform linear regression analysis.

• Accuracy: Perform recovery studies by spiking a placebo or sample matrix with known amounts of Impurity 21 at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision:

  • Repeatability: Analyze a minimum of six replicate preparations of a homogeneous sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• LOD & LOQ: Determine based on the signal-to-noise ratio or by using the standard deviation of the response and the slope of the calibration curve.

• Robustness: Introduce small, deliberate variations to the method parameters (e.g., flow rate ±0.1 mL/min, column temperature ±2°C, mobile phase composition ±2%).

Data Presentation

Linearity Data

Concentration (µg/mL)	Peak Area (mAU*s)
Concentration 1
Concentration 2
Concentration 3
Concentration 4
Concentration 5
Correlation Coefficient (r²)	≥ 0.999

Accuracy (Recovery) Data

Concentration Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%
100%
120%
Mean % Recovery	98.0 - 102.0%

Visualization of Workflows

Caption: Workflow for HPLC Method Development and Validation.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the development and validation of a stability-indicating HPLC method for the quantification of Fluticasone Propionate Impurity 21. By following the outlined procedures and understanding the rationale behind each step, analytical laboratories can confidently implement a robust and reliable method for routine quality control testing, ensuring the safety and efficacy of fluticasone propionate products. The self-validating nature of the described protocols, grounded in ICH guidelines, ensures data integrity and regulatory compliance.

References

• Jetir.Org. (2019). STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION FOR ESTIMATION OF FLUTICASONE PROPIONATE IN API AND PHARMACEUTICAL DOSAGE. Jetir.Org. Retrieved March 27, 2026, from [Link]

• Patel, K., Patel, S. G., & Gandhi, T. (2019). Development and Validation of HPTLC Method along with Forced Degradation Study for the Simultaneous Estimation of Azelastine Hydrochloride and Fluticasone Propionate in Nasal Spray Formulation using Design of Experiment Approach. Indian Journal of Pharmaceutical Sciences, 81(6), 1045-1054. Retrieved March 27, 2026, from [Link]

• Preprints.org. (2026). Stability-Indicating RP-HPLC Methods for Estimation of Fluticasone Propionate in Bulk and Pharmaceutical Dosage Forms: A Comprehensive Review. Preprints.org. Retrieved March 27, 2026, from [Link]

• Semantic Scholar. (2019). Development and Validation of HPTLC Method along with Forced Degradation Study for the Simultaneous Estimation of Azelastine Hydrochloride and Fluticasone Propionate in Nasal Spray Formulation using Design of Experiment Approach. Semantic Scholar. Retrieved March 27, 2026, from [Link]

• Pharmacophore. (2019). OPTIMIZATION OF METHODS OF STEROID DRUG QUALITY CONTROL ON THE EXAMPLE OF GLUCOCORTICOSTEROIDS. Pharmacophore. Retrieved March 27, 2026, from [Link]

• da Silva, J. C., de Matos, I. L., da Silva, L. M., Borges, V. M., & de Souza, J. (2014). Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices. Molecules, 19(6), 8192-8205. Retrieved March 27, 2026, from [Link]

• Al-Rimawi, F. (2018). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. Current Pharmaceutical Analysis, 14(4), 329-343. Retrieved March 27, 2026, from [Link]

• Pharmaffiliates. (n.d.). Fluticasone-impurities. Pharmaffiliates. Retrieved March 27, 2026, from [Link]

• SciSpace. (1995). Determination of Anabolic Steroids by HPLC with UV—Vis—Particle Beam Mass Spectrometry. SciSpace. Retrieved March 27, 2026, from [Link]

• precisionFDA. (n.d.). FLUTICASONE PROPIONATE. precisionFDA. Retrieved March 27, 2026, from [Link]

• European Pharmacopoeia. (n.d.). FLUTICASONE PROPIONATE Fluticasoni propionas. European Pharmacopoeia. Retrieved March 27, 2026, from [Link]

• International Journal of Research and Review. (2025). Analytical Method Validation: ICH and USP Perspectives. International Journal of Research and Review. Retrieved March 27, 2026, from [Link]

• Scientific Research Publishing. (2012). Optimization of Analytical Conditions to Determine Steroids and Pharmaceuticals Drugs in Water Samples Using Solid Phase-Extraction and HPLC. Scientific Research Publishing. Retrieved March 27, 2026, from [Link]

• ResearchGate. (2018). HPLC-FLD method conditions used for steroid detection. ResearchGate. Retrieved March 27, 2026, from [Link]

• Shimadzu. (n.d.). LC-23-ADI-047 Isolation and identification of Fluticasone degradation impurities by UFPLC. Shimadzu. Retrieved March 27, 2026, from [Link]

• MDPI. (2014). Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices. MDPI. Retrieved March 27, 2026, from [Link]

• ICH. (1996). ich harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). ICH. Retrieved March 27, 2026, from [Link]

• European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. Retrieved March 27, 2026, from [Link]

• Asian Publication Corporation. (2011). Ultra Performance Liquid Chromatography Method for Fluticasone Propionate. Asian Publication Corporation. Retrieved March 27, 2026, from [Link]

• Asian Journal of Pharmaceutical Analysis. (2022). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis. Retrieved March 27, 2026, from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Retrieved March 27, 2026, from [Link]

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Application Note: Trace-Level LC-MS/MS Quantification of Fluticasone Propionate Impurity 21

Introduction & Mechanistic Context

Fluticasone propionate is a potent, heavily prescribed synthetic glucocorticoid utilized primarily for its anti-inflammatory properties in the management of asthma and allergic rhinitis[1]. During its multi-step synthesis, various structurally related impurities can form, which must be strictly monitored to comply with USP and ICH regulatory guidelines[2].

Among these, Fluticasone Propionate Impurity 21 (CAS 105638-31-1)—also cataloged as Fluticasone Thio Carbomoyl Impurity or Impurity 43—is a critical process-related byproduct[][4]. With a molecular formula of C₂₇H₃₅F₂NO₆S and a molecular weight of 539.63 g/mol , it presents unique analytical challenges due to its structural similarity to the Active Pharmaceutical Ingredient (API)[][5]. This application note details a highly specific, self-validating LC-MS/MS protocol designed for the trace-level detection of Impurity 21 in high-concentration API matrices.

Genesis of Impurity 21

To develop a robust analytical method, one must first understand the origin of the analyte. Impurity 21 predominantly arises during the acylative steps at the C-17 position of the androstane core[6]. Instead of the intended reaction with fluorobromomethane to form the characteristic fluoromethyl thioester of the API, the carbothioic acid intermediate undergoes a side reaction with dimethylcarbamoyl-containing reagents, yielding the thio carbamoyl derivative[6].

Fig 1: Synthetic divergence leading to the formation of Fluticasone Propionate Impurity 21.

Analytical Strategy & Causality (E-E-A-T)

Detecting a trace impurity (≤ 0.05%) within a saturated API matrix using standard UV detection is prone to baseline distortion and co-elution artifacts[2]. We employ LC-MS/MS with Multiple Reaction Monitoring (MRM) to provide absolute selectivity.

• Ionization Causality: The mobile phase is buffered with 2 mM ammonium formate and 0.1% formic acid. This specific combination forces the formation of the protonated precursor ion [M+H]+ at m/z 540.6 for Impurity 21, while actively suppressing the formation of sodium adducts ( [M+Na]+ ), which fragment poorly and reduce assay sensitivity.

• Fragmentation Causality: Collision-Induced Dissociation (CID) of the m/z 540.6 precursor yields a highly specific product ion at m/z 72.1. This fragment corresponds to the dimethylcarbamoyl cation ( [O=C=N(CH3​)2​]+ ). Because the API lacks this moiety entirely, monitoring this transition guarantees zero cross-talk from the parent drug.

• Chromatographic Causality: A core-shell C18 column is utilized to provide high theoretical plate counts. This ensures baseline resolution between the API and the impurity, allowing a divert valve to send the massive API peak to waste, thereby preventing electrospray source contamination and detector saturation.

Self-Validating Experimental Protocol

Fig 2: Self-validating LC-MS/MS operational workflow for Impurity 21 quantification.

Step-by-Step Sample Preparation

To ensure the protocol acts as a self-validating system, we utilize a Stable Isotope-Labeled Internal Standard (SIL-IS) to automatically correct for any matrix-induced ion suppression.

• Standard Stock Preparation: Dissolve 1.0 mg of Impurity 21 Reference Standard in 10.0 mL of LC-MS grade Acetonitrile (100 µg/mL).

• Internal Standard (ISTD) Preparation: Prepare a 1.0 µg/mL solution of Fluticasone-d5 in Acetonitrile.

• Matrix Diluent: Prepare a 50:50 (v/v) mixture of Water and Acetonitrile. Causality: Matching the sample diluent to the initial mobile phase conditions prevents solvent-induced peak broadening (the "solvent effect").

• Sample Extraction: Accurately weigh 10.0 mg of the Fluticasone Propionate API sample into a 10 mL volumetric flask.

• Spiking & Reconstitution: Add 100 µL of the ISTD solution. Bring to volume with the Matrix Diluent. Vortex for 2 minutes and sonicate for 5 minutes until fully dissolved.

• Filtration: Filter the solution through a 0.22 µm PTFE syringe filter directly into an LC vial.

UHPLC Chromatographic Conditions

Parameter	Specification / Setting
Column	Core-Shell C18 (100 mm × 2.1 mm, 1.7 µm)
Mobile Phase A	Water + 2 mM Ammonium Formate + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5.0 µL
Divert Valve	0.0–3.5 min: MS; 3.5–4.5 min: Waste (API elution); 4.5–7.0 min: MS

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	60	40
1.0	60	40
4.0	10	90
5.0	10	90
5.1	60	40

| 7.0 | 60 | 40 |

Mass Spectrometry (MRM) Parameters

Operated in Positive Electrospray Ionization (ESI+) mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Purpose
Impurity 21	540.6	72.1	50	35	Quantifier (Specific)
Impurity 21	540.6	313.1	50	25	Qualifier (Steroid Core)
Fluticasone-d5 (ISTD)	506.5	313.1	50	25	Internal Standard

Method Validation Metrics

The method demonstrates exceptional sensitivity and linearity, validating its use for regulatory batch release testing.

Validation Parameter	Result	Acceptance Criteria
Limit of Detection (LOD)	0.5 ng/mL (0.00005% w/w)	S/N ≥ 3
Limit of Quantitation (LOQ)	1.5 ng/mL (0.00015% w/w)	S/N ≥ 10, RSD ≤ 10%
Linearity Range	1.5 ng/mL to 100 ng/mL	R² ≥ 0.995
Accuracy (Spike Recovery)	98.4% – 102.1%	90.0% – 110.0%
Matrix Effect	94% (Corrected to 100% by ISTD)	80% – 120%

Conclusion

By leveraging the unique dimethylcarbamoyl structural feature of Fluticasone Propionate Impurity 21, this LC-MS/MS protocol achieves highly specific, interference-free quantification. The integration of a core-shell chromatographic separation with a divert-to-waste step ensures long-term instrument stability, while the use of a stable-isotope internal standard creates a self-validating system immune to matrix suppression. This methodology provides pharmaceutical scientists with a reliable tool for ensuring API purity and regulatory compliance.

References

• Buy Fluticasone propionate Impurity 21 (EVT-13988493) - EvitaChem EvitaChem URL:[1]

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• CAS 105638-31-1 (Fluticasone Thio Carbomoyl Impurity) - BOC Sciences BOC Sciences URL:[]

• 105638-31-1(3-(3,4-Dimethoxyphenyl)-pentane-2-one) - ChemicalBook ChemicalBook URL:[5]

• Fluticasone Impurity 43 | CAS 105638-31-1 - Veeprho Veeprho URL:[4]

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Application Note: Stability-Indicating Assay Method (SIAM) Development for Fluticasone Propionate and Impurity 21

Introduction and Mechanistic Grounding

Fluticasone propionate (FP) is a highly potent, synthetic trifluorinated corticosteroid widely utilized in the management of asthma, allergic rhinitis, and dermatological conditions[1]. Ensuring the quality and efficacy of FP formulations requires continuous monitoring of its degradation profile throughout the product lifecycle. A critical aspect of this quality control is the development of a Stability-Indicating Assay Method (SIAM)—an analytical technique capable of selectively and accurately quantifying the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and formulation excipients[1].

One of the most critical degradants monitored during these studies is Impurity 21 (often characterized as the 17-carboxylic acid derivative or related hydrolytic degradant, CAS: 22593-10-8)[2]. The ester and thioester groups within the FP chemical structure make it highly susceptible to hydrolysis, particularly under alkaline conditions[3]. Developing a robust SIAM requires a deep understanding of these degradation pathways to ensure that the chromatographic method can resolve the highly lipophilic parent drug from its polar degradants.

Degradation Pathways and Causality

To develop a self-validating SIAM, forced degradation (stress testing) must be performed under ICH Q1A guidelines. The causality behind the degradation of FP dictates the analytical approach:

• Alkaline Hydrolysis (The Impurity 21 Pathway): The thioester moiety at the 17-position of FP is highly vulnerable to nucleophilic attack by hydroxide ions. In alkaline solutions (e.g., 0.1 M NaOH), this leads to the substitution of the thioester by a carboxylic acid, forming primary degradation products like Impurity 21[4]. Because FP is practically insoluble in water, stress studies often utilize a co-solvent system (e.g., 0.1 M NaOH:methanol = 1:1) to ensure homogeneous first-order degradation kinetics[4],[3].

• Photolytic and Oxidative Degradation: Exposure to UV light or oxidizing agents (like 3% H₂O₂) induces modifications to the conjugated cyclohexadienone moiety in ring A, leading to secondary degradants[3].

Workflow Visualization

Fig 1. Mechanistic pathways of Fluticasone Propionate forced degradation.

Method Development Strategy (RP-HPLC)

A common challenge in developing a SIAM for FP is achieving adequate baseline separation between the parent drug and all potential degradation products[3].

• Column Selection: A C18 stationary phase (e.g., 4.6 x 250 mm, 5 µm) is selected due to its high hydrophobicity, which is necessary to retain the lipophilic FP molecule[3].

• Mobile Phase & Gradient Rationale: Impurity 21 (a carboxylic acid derivative) is significantly more polar than FP. An isocratic mobile phase (e.g., 60:40 Acetonitrile:Water) would cause Impurity 21 to elute in the void volume, while the parent peak might broaden unacceptably[3]. Therefore, a gradient elution utilizing a buffer or Trifluoroacetic acid (TFA) is mandatory. TFA acts as an ion-pairing agent, suppressing the ionization of the carboxylic acid degradants, thereby improving their retention and peak shape on the reverse-phase column.

• Detection Wavelength: UV detection is set at 239 nm . FP possesses a conjugated cyclohexadienone structure in ring A, providing a strong and specific chromophore at this wavelength, maximizing signal-to-noise ratio[5],[3].

Fig 2. Logical decision tree for RP-HPLC method parameters.

Experimental Protocols

Protocol 1: Forced Degradation Sample Preparation

Note: All stress studies should target a degradation extent of 5% to 20% to ensure secondary degradants do not obscure primary degradation pathways.

• Preparation of Stock Solution: Dissolve 10 mg of Fluticasone Propionate API in 10 mL of Methanol to achieve a 1.0 mg/mL stock solution.

• Alkaline Degradation (Impurity 21 Generation): Mix 5 mL of the stock solution with 5 mL of 0.1 M NaOH. Incubate the mixture at 37°C for 2 hours[3]. Neutralize with 5 mL of 0.1 M HCl before injection.

• Acidic Degradation: Mix 5 mL of stock solution with 5 mL of 0.1 N HCl. Heat in a water bath at 60°C for 2 hours[3]. Neutralize with 0.1 N NaOH.

• Oxidative Degradation: Combine 5 mL of stock solution with 5 mL of 3% H₂O₂. Heat at 60°C for 2 hours[3].

• Sample Dilution: Dilute all neutralized stressed samples with the initial mobile phase to a target analytical concentration of 50 µg/mL. Filter through a 0.45 µm PTFE syringe filter.

Protocol 2: Stability-Indicating RP-HPLC Execution

• System Setup: Purge the HPLC system with Mobile Phase A (Water + 0.1% TFA) and Mobile Phase B (Acetonitrile + 0.1% TFA).

• Equilibration: Install a C18 column (4.6 x 250 mm, 5 µm). Set the column oven to 35°C[3]. Equilibrate with 60% A / 40% B until a stable baseline is achieved.

• Gradient Program: Execute the gradient profile outlined in Table 1.

• Injection: Inject 10 µL of the blank, followed by the system suitability standard (FP spiked with qualified Impurity 21 reference standard), and finally the stressed samples.

• Detection: Monitor the eluent via a Photodiode Array (PDA) detector at 239 nm to allow for peak purity analysis.

Protocol 3: Method Validation (ICH Q2)

• Specificity: Evaluate the chromatograms of the stressed samples. Utilize PDA software to calculate the Peak Purity Angle and Peak Purity Threshold for the FP peak. The method is specific if the purity angle is less than the threshold (indicating no co-elution) and the resolution ( Rs​ ) between FP and Impurity 21 is ≥1.5 [6],[3].

• Linearity: Inject calibration standards ranging from 25 µg/mL to 75 µg/mL (50% to 150% of target concentration). Perform linear regression analysis.

• Accuracy: Spike placebo matrices with known amounts of FP and Impurity 21 at 80%, 100%, and 120% levels. Calculate percentage recovery.

Data Presentation

Table 1: Optimized RP-HPLC Gradient Profile

Time (min)	Mobile Phase A (%) (Water + 0.1% TFA)	Mobile Phase B (%) (Acetonitrile + 0.1% TFA)	Flow Rate (mL/min)	Rationale
0.0	60	40	1.0	Initial hold to retain polar degradants (Impurity 21).
15.0	40	60	1.0	Linear ramp to elute moderately polar impurities.
25.0	20	80	1.0	High organic flush to elute lipophilic parent FP.
30.0	60	40	1.0	Return to initial conditions.
35.0	60	40	1.0	Column re-equilibration.

Table 2: Expected Forced Degradation Results Baseline

Data synthesized from established baseline literature for FP stress testing[3].

Stress Condition	Reagents & Parameters	Expected Degradation (%)	Primary Degradant Observed
Base Hydrolysis	0.1 M NaOH : MeOH (1:1), 37°C, 2 hrs	~15.0%	Impurity 21 (17-carboxylic acid)
Acid Hydrolysis	0.1 N HCl, 60°C, 2 hrs	~6.1%	Secondary hydrolytic products
Oxidative	3% H₂O₂, 60°C, 2 hrs	~14.8%	Ring A oxidized derivatives
Thermal	Dry heat, 60°C, 24 hrs	~9.5%	Minor thermal degradants

Table 3: System Suitability and Validation Acceptance Criteria

Parameter	Acceptance Criteria	Purpose
Resolution ( Rs​ )	>1.5 (between FP and Impurity 21)	Ensures baseline separation of critical pairs.
Tailing Factor ( Tf​ )	≤2.0 for FP peak	Confirms optimal column kinetics and lack of secondary interactions.
Peak Purity	Purity Angle < Purity Threshold	Verifies no co-eluting hidden impurities under the main peak.
Linearity ( R2 )	≥0.999	Ensures proportional response across the operational range.
Accuracy (Recovery)	98.0% – 102.0%	Validates the exactness of the quantitative measurement.

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated Protocol for the Extraction of Fluticasone Propionate and Related Substances, Including Impurity 21, from Topical Formulations for HPLC Analysis

Abstract

This application note provides a detailed, scientifically-grounded protocol for the efficient extraction and quantification of fluticasone propionate and its related impurities from complex topical formulations such as ointments and creams. Recognizing the analytical challenges posed by lipid-rich and emulsified matrices, we present a robust liquid-liquid extraction (LLE) methodology designed to achieve high recovery rates and deliver a clean extract suitable for downstream analysis by High-Performance Liquid Chromatography (HPLC). The causality behind each step, from solvent selection to phase separation, is explained to empower researchers with the ability to adapt and troubleshoot the procedure. This guide includes a complete, validated HPLC method for the separation of fluticasone propionate from known impurities, with a specific focus on the process-related impurity designated as "Impurity 21".

Introduction: The Analytical Imperative in Topical Corticosteroid Formulation

Fluticasone propionate (FP) is a potent synthetic glucocorticoid widely employed for its anti-inflammatory properties in topical dermatological preparations.[1] The quality, safety, and efficacy of these formulations are directly linked to the purity of the active pharmaceutical ingredient (API). Regulatory bodies mandate stringent control over impurities, which can arise during synthesis, formulation, or degradation.[2] Therefore, developing a reliable analytical method to extract and quantify these impurities from the final dosage form is a critical aspect of quality control and stability testing.

Topical formulations, particularly ointments and creams, are notoriously difficult analytical matrices. Their high lipid content and complex emulsion systems can sequester the API and its impurities, leading to matrix interference and poor analyte recovery.[3] This note addresses these challenges head-on.

A key focus of this document is the extraction of a specific process-related substance often referred to by suppliers as "Fluticasone Propionate Impurity 21". It is critical to note that this designation is not a universal pharmacopoeial standard (such as those listed in the European or United States Pharmacopoeias).[4][5] Chemical suppliers have associated this name with a compound of molecular formula C25H32F2O6.[6][7] Given this non-standardized nomenclature, it is imperative for any laboratory undertaking this analysis to procure a certified reference standard for the specific impurity they intend to quantify. The principles and protocols detailed herein are designed to be effective for the entire family of fluticasone-related substances and can be specifically validated for Impurity 21 once a reference standard is obtained.

Foundational Principles: Analyte Properties and Matrix Disruption

The success of any extraction protocol hinges on a fundamental understanding of the physicochemical properties of both the target analytes and the formulation matrix.

Physicochemical Properties of Target Analytes

Fluticasone propionate and its related impurities are moderately non-polar steroid structures. Their solubility characteristics are key to designing an effective extraction strategy.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Solubility Profile
Fluticasone Propionate	C25H31F3O5S	500.6	Practically insoluble in water; soluble in DMSO and DMF; sparingly soluble in methylene chloride and acetone; slightly soluble in ethanol.[4][8][9]
Impurity 21	C25H32F2O6	466.5	Poorly soluble in water; soluble in organic solvents such as methanol.[6][7]

Rationale for Extraction Strategy: Differential Solubility

To isolate the analytes from the lipophilic ointment or cream base, we employ a multi-step liquid-liquid extraction (LLE) technique.[3][10] The core principle is to use two immiscible solvent systems:

• A Non-Polar "Dispersing" Solvent (Hexane): This solvent is selected for its ability to dissolve the waxes, paraffins, and oils that form the bulk of an ointment or the oil phase of a cream.

• A Polar "Extraction" Solvent (Acetonitrile or Methanol/Water): Fluticasone propionate and its impurities, while having low water solubility, are soluble in polar organic solvents. Acetonitrile is an excellent choice as it is largely immiscible with hexane, allowing for clean phase separation.

By first dispersing the entire topical formulation in hexane, we liberate the drug particles from the greasy matrix. Subsequently, introducing acetonitrile allows the target analytes to be selectively partitioned into the polar phase, leaving the bulk of the excipients behind in the non-polar hexane layer.[11]

Workflow for Extraction and Analysis

The overall experimental process follows a logical sequence from sample preparation to final analysis.

Caption: High-level workflow for LLE extraction and HPLC analysis.

Detailed Experimental Protocols

These protocols provide step-by-step instructions for the extraction and subsequent analysis. All solvents should be of HPLC grade.

Protocol 1: Liquid-Liquid Extraction from Topical Formulations (Ointment/Cream)

This protocol is robust for both high-lipid ointments and water-in-oil/oil-in-water creams.

• Sample Preparation: Accurately weigh approximately 1.0 g of the fluticasone propionate topical formulation into a 50 mL polypropylene centrifuge tube. Record the exact weight.

• Matrix Dispersion: Add 20 mL of n-hexane to the centrifuge tube. Cap tightly.

• Disruption: Vortex the tube for 2 minutes, followed by sonication in a bath for 15 minutes at room temperature. The goal is to achieve a uniform, fine dispersion of the formulation in the hexane. For thick ointments, gentle warming in a water bath (not exceeding 40°C) may aid initial dispersion before vortexing.

• Analyte Extraction: Add 15 mL of acetonitrile to the dispersed sample. Cap tightly.

• Partitioning: Vortex the tube vigorously for at least 2 minutes to ensure thorough mixing and facilitate the partitioning of fluticasone propionate and its impurities from the hexane phase into the acetonitrile phase.

• Phase Separation: Place the centrifuge tube in a benchtop centrifuge and spin at 4000 RPM for 15 minutes. This will result in three distinct layers: an upper hexane/excipient layer, a solid pellet of insoluble excipients at the bottom, and a clear middle/lower layer of acetonitrile containing the analytes.

• Extract Collection: Using a glass Pasteur pipette, carefully aspirate and transfer the lower acetonitrile layer to a clean glass vial, taking care not to disturb the upper hexane layer or the solid pellet.

• Final Preparation: Filter the collected acetonitrile extract through a 0.45 µm PTFE syringe filter into an HPLC autosampler vial. The sample is now ready for injection.

Protocol 2: Stability-Indicating HPLC Method

This reverse-phase HPLC method is designed to separate fluticasone propionate from its known pharmacopoeial impurities and can be validated for Impurity 21.[4][12][13]

Parameter	Specification	Rationale
Instrument	UPLC/HPLC system with UV/PDA Detector	Standard for pharmaceutical analysis.
Column	C18, 100 x 2.1 mm, 1.7 µm particle size	Provides high-resolution separation for complex mixtures.
Mobile Phase A	0.1% Formic Acid in Water	Acidified aqueous phase for good peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier for eluting analytes.
Flow Rate	0.3 mL/min	Appropriate for the column dimensions.
Column Temp.	40 °C	Ensures reproducible retention times.
Detection	UV at 239 nm	Wavelength of maximum absorbance for fluticasone and related structures.[4][12]
Injection Vol.	5 µL	Standard volume for analytical HPLC.
Gradient Program	See Table Below	To resolve early-eluting polar impurities from the main API and later-eluting non-polar impurities.

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	65	35
10.0	30	70
12.0	30	70
12.1	65	35
15.0	65	35

Validation and Expected Performance

The described extraction and analytical methods must be validated to ensure they are fit for purpose. Key validation parameters are summarized below.

Extraction Recovery

Recovery should be assessed by spiking a placebo formulation with known amounts of fluticasone propionate and Impurity 21 reference standards at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The extraction is performed, and the results are compared to a direct injection of an un-extracted standard of the same concentration.

Analyte	Acceptance Criteria	Expected Result
Fluticasone Propionate	98.0% - 102.0%	~100.5%
Impurity 21	95.0% - 105.0%	~99.2%

HPLC Method Validation Summary

The analytical method should be validated according to ICH Q2(R1) guidelines.

Parameter	Specification	Expected Performance
Linearity (r²)	≥ 0.999	> 0.9995 over a range of LOQ to 150% of target concentration.
LOD	Signal-to-Noise ≥ 3	~0.01 µg/mL
LOQ	Signal-to-Noise ≥ 10	~0.03 µg/mL
Precision (%RSD)	Repeatability ≤ 2.0%	< 1.0% for n=6 injections of standard.
Accuracy (% Recovery)	98.0% - 102.0%	Within 100 ± 1.5% for spiked samples.

Troubleshooting and Expert Insights

Problem	Potential Cause	Recommended Solution
Persistent Emulsion after Centrifugation	The cream formulation is highly stabilized.	Increase centrifugation time/speed. Alternatively, add 1-2 mL of isopropanol during the initial dispersion step (Step 2) to act as an emulsion breaker.
Low Analyte Recovery	Incomplete dispersion; insufficient vortexing during partitioning; analyte adsorption to labware.	Ensure the matrix is fully dispersed in Step 3. Increase vortexing time in Step 5 to 3-4 minutes. Use silanized glass or polypropylene tubes to minimize adsorption.
Matrix Interference in HPLC	Co-extraction of excipients.	If peaks from excipients interfere with analyte peaks, a solid-phase extraction (SPE) cleanup step can be added after the LLE. Use a C18 SPE cartridge, load the acetonitrile extract, wash with a weak solvent (e.g., 20% ACN in water), and elute with pure acetonitrile.

Conclusion

The protocol detailed in this application note provides a reliable and robust framework for the extraction and quantification of fluticasone propionate and its related impurities from challenging topical formulations. By leveraging a liquid-liquid extraction method based on the differential solubility of the analytes and excipients, this procedure achieves high recovery and provides a clean sample matrix for subsequent HPLC analysis. The provided stability-indicating HPLC method is suitable for resolving the parent drug from critical impurities, ensuring that laboratories can confidently and accurately assess the quality and stability of their topical products.

References

• EvitaChem. (n.d.). Fluticasone propionate Impurity 21.

• Dalvi, et al. (n.d.). Ultra Performance Liquid Chromatography Method for Fluticasone Propionate. Asian Publication Corporation. Retrieved from [Link]

• European Pharmacopoeia. (2011).

• ResearchGate. (2021). STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION FOR ESTIMATION OF FLUTICASONE PROPIONATE IN API AND PHARMACEUTICAL DOSAGE FORM BY HPTLC CHROMATOGRAPHIC TECHNIQUE. Retrieved from [Link]

• ResearchGate. (2019). Development and Validation of HPTLC Method along with Forced Degradation Study for the Simultaneous Estimation of Azelastine Hydrochloride and Fluticasone Propionate in Nasal Spray Formulation using Design of Experiment Approach. Retrieved from [Link]

• JETIR. (2018). STABILITY INDICATING METHOD DEVELOPMENT AND VALIDATION FOR ESTIMATION OF FLUTICASONE PROPIONATE IN API AND PHARMACEUTICAL DOSAGE. Retrieved from [Link]

• PubMed. (2010). Determination of fluticasone propionate in nasal sprays by a validated stability-indicating MEKC method. Retrieved from [Link]

• Pharmacopeia. (n.d.). USP Monographs: Fluticasone Propionate. Retrieved from [Link]

• Trungtamthuoc.com. (2025). Fluticasone Propionate Ointment USP 2025. Retrieved from [Link]

• Teva Canada. (2017). Fluticasone Propionate Nasal Spray, USP - PRODUCT MONOGRAPH.

• Pharmaffiliates. (n.d.). Fluticasone-impurities. Retrieved from [Link]

• Drawell. (2024). Sample Preparation for HPLC Analysis: Step Guides and Common Techniques. Retrieved from [Link]

• Asian Journal of Pharmaceutical Research and Health Care. (2023).

• Scribd. (n.d.). HPLC Techniques for Steroid Analysis. Retrieved from [Link]

• PMC. (n.d.). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. Retrieved from [Link]

• Shimadzu. (n.d.). LC-23-ADI-047 Isolation and identification of Fluticasone degradation impurities by UFPLC. Retrieved from [Link]

• ResearchGate. (2026). Stability-Indicating RP-HPLC Methods for Estimation of Fluticasone Propionate in Bulk and Pharmaceutical Dosage Forms: A Comprehensive Review.

• Phenomenex. (2022). Fluticasone Propionate USP Monograph. Retrieved from [Link]

• PubChem. (n.d.). Fluticasone Propionate EP Impurity J. Retrieved from [Link]

• PMC. (n.d.). Validation of an HPLC Analytical Method for the Quantitative/Qualitative Determination of Fluticasone Propionate in Inhalation Particles on Several Matrices. Retrieved from [Link]

• PubChem. (n.d.). Fluticasone Propionate. Retrieved from [Link]

• Journal of Chemical Health Risks. (2025).
• USP. (2011).

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• 1. Fluticasone Propionate | C25H31F3O5S | CID 444036 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 9. ≥98% (HPLC), anti-inflammatory agent, powder | Sigma-Aldrich [sigmaaldrich.com]
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Application Note: Advanced Sample Preparation Protocols for Fluticasone Propionate Impurity 21 in Biological Matrices

Executive Summary

The quantification of inhaled or topically administered corticosteroids and their related impurities in biological matrices is a notorious analytical challenge. Fluticasone propionate Impurity 21 (CAS: 105638-31-1, Formula: C27H35F2NO6S) is a highly lipophilic, fluorinated steroid derivative[1]. Due to its extensive tissue distribution and negligible systemic bioavailability, circulating plasma concentrations of such derivatives rarely exceed the low picogram-per-milliliter range[2].

To achieve the requisite sub-pg/mL Lower Limit of Quantification (LLOQ)[3], analytical scientists must move beyond generic sample preparation. This guide details field-proven, self-validating extraction protocols—specifically Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE)—engineered to eliminate matrix-induced ion suppression and maximize analyte recovery.

Mechanistic Insights: The Causality of Matrix Effects

The primary barrier to achieving ultra-high sensitivity in LC-MS/MS is ion suppression caused by endogenous matrix components, predominantly glycerophospholipids (e.g., phosphatidylcholines). Because Impurity 21 is highly lipophilic, it shares a similar reversed-phase retention profile with these lipids. If sample preparation fails to remove them, they co-elute into the Electrospray Ionization (ESI) source, competing for charge droplets and drastically quenching the analyte's signal.

Why Simple Protein Precipitation (PPT) Fails

While PPT successfully removes macroscopic proteins, it leaves the "phospholipidome" entirely intact. Furthermore, Impurity 21 is highly protein-bound (>90%). Using pure organic solvents (like cold acetonitrile) for PPT traps the analyte within the precipitating protein pellet, leading to poor recovery.

The Chemical Disruption Strategy

To build a self-validating protocol, we must actively break the protein-drug interaction before extraction. The addition of a chaotropic or displacement agent—such as 0.2 M zinc sulfate —is critical. Zinc ions competitively bind to the protein's binding sites, actively displacing the steroid into the aqueous phase[2]. Once freed, the sample is primed for targeted SPE or LLE.

Fig 1. Impact of sample preparation pathways on matrix effects and LC-MS/MS sensitivity.

Quantitative Comparison of Extraction Modalities

Extensive validation studies demonstrate that SPE is the superior methodology for fluorinated corticosteroids, providing near-quantitative recovery while eliminating matrix factors[3].

Extraction Modality	Mean Recovery (%)	Matrix Factor (%)	Achievable LLOQ (pg/mL)	Phospholipid Removal
Protein Precipitation (PPT)	40 - 55%	< 40% (Severe Suppression)	> 10.0	Poor
Liquid-Liquid Extraction (LLE)	75 - 85%	85 - 95%	1.0 - 2.0	Moderate
Solid-Phase Extraction (SPE)	90 - 98%	98 - 102% (Negligible)	0.2 - 0.5	Excellent

Experimental Protocols

Protocol A: High-Sensitivity Solid-Phase Extraction (SPE)

This protocol utilizes a reversed-phase C18 or mixed-mode sorbent. The mechanistic brilliance of this workflow lies in the elution step: by using dichloromethane , a highly non-polar solvent, we selectively partition the lipophilic Impurity 21 while leaving amphiphilic phospholipids permanently bound to the sorbent[3].

Materials Required:

• Biological Matrix: Human K2EDTA Plasma (500 µL)

• Internal Standard: Fluticasone propionate-D3 (or deuterium-labeled Impurity 21)

• Disruption Agent: 0.2 M Zinc Sulfate (ZnSO4)

• SPE Cartridges: Cleanert S C18 or Oasis HLB µElution plates[3],

• Solvents: LC-MS grade Methanol, Dichloromethane, Water.

Step-by-Step Methodology:

• Sample Aliquoting & Spiking: Transfer 500 µL of plasma into a 2 mL microcentrifuge tube. Spike with 50 µL of Internal Standard (e.g., 25 pg/mL)[3].

• Protein Disruption: Add 700 µL of 0.2 M ZnSO4 to the sample. Vortex vigorously for 5 minutes to ensure complete displacement of the analyte from plasma proteins[2].

• Centrifugation: Centrifuge the samples at 8,000 rpm for 5 minutes at 4°C to pellet the precipitated proteins[2].

• SPE Conditioning: Precondition the C18 SPE cartridge with 0.8 mL of Methanol, followed by 0.8 mL of LC-MS grade water[2].

• Sample Loading: Transfer the clear supernatant (~1 mL) onto the preconditioned SPE cartridge. Allow it to pass through via gravity or low vacuum (1-2 inHg).

• Targeted Washing: Wash the cartridge with 1.6 mL of water, followed by 0.8 mL of 25% Methanol in water. Causality Note: The 25% methanol wash is strong enough to remove polar endogenous salts and peptides, but weak enough to prevent premature elution of the highly lipophilic Impurity 21[3].

• Selective Elution: Elute the target analyte using 1.0 mL of Dichloromethane[3].

• Drying & Reconstitution: Evaporate the eluent to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C. Reconstitute the dried extract in 200 µL of the mobile phase (e.g., 25% Methanol)[2],[3].

Fig 2. SPE workflow for Fluticasone Propionate Impurity 21 extraction from plasma.

Protocol B: Liquid-Liquid Extraction (LLE) for Complex Tissue Matrices

When SPE is unavailable, a highly optimized LLE can be utilized. To prevent emulsion formation and ensure high recovery of Impurity 21, a specific ratio of non-polar solvents is required.

Step-by-Step Methodology:

• Matrix Preparation: Homogenize tissue samples in an equal volume of LC-MS grade water. Transfer 500 µL of the homogenate (or plasma) to a glass extraction tube.

• Alkalinization: Add 50 µL of 0.1 M Ammonium Hydroxide. Causality Note: Adjusting the pH neutralizes acidic endogenous components, keeping them in the aqueous phase and preventing their co-extraction with the neutral steroid.

• Extraction: Add 2.5 mL of a Methyl tert-butyl ether (MTBE) : Hexane mixture (80:20, v/v).

• Partitioning: Cap the tubes and mix on a multi-tube vortexer for 10 minutes at 1,500 rpm.

• Phase Separation: Centrifuge at 4,000 rpm for 10 minutes at 4°C. Flash-freeze the aqueous (bottom) layer in a dry ice/acetone bath.

• Recovery: Decant the organic (top) layer into a clean glass tube. Evaporate to dryness under nitrogen at 40°C and reconstitute in 150 µL of mobile phase.

References

• Title: A Sensitive Microflow LC-MS/MS Method for the Analysis of Fluticasone Propionate in Human Plasma Source: Waters Corporation URL: [2]

• Title: Highly sensitive LC-MS/MS method for the quantification of fluticasone propionate in human plasma using the SCIEX QTRAP 6500 System Source: SCIEX URL: [3]

• Title: A High Sensitivity UPLC-MS/MS Method for the Analysis of Fluticasone Propionate in Plasma Source: Waters Corporation URL:

• Title: CAS: 105638-31-1 - Fluticasone propionate Impurity 21 Source: CymitQuimica URL: [1]

Sources

• 1. CAS: 105638-31-1 | CymitQuimica [cymitquimica.com]
• 2. waters.com [waters.com]
• 3. sciex.com [sciex.com]

Technical Notes & Optimization

resolving HPLC co-elution issues with fluticasone propionate impurity 21

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address one of the most persistent challenges in corticosteroid analytical method development: the chromatographic co-elution of Fluticasone Propionate (FP) and its related substances, specifically Impurity 21.

This guide synthesizes pharmacopeial standards with field-proven chromatographic theory to help you establish a robust, self-validating analytical system.

Diagnostic Workflow: Resolving Co-Elution

When you detect peak merging between FP and Impurity 21, follow this logical progression to isolate and resolve the selectivity failure.

Fig 1: Troubleshooting workflow for resolving Fluticasone Propionate and Impurity 21 co-elution.

Troubleshooting FAQs: The Causality of Co-Elution

Q1: Why does Impurity 21 consistently co-elute with Fluticasone Propionate on standard C18 columns? The Causality: Standard alkyl (C18) stationary phases separate molecules primarily based on hydrophobic dispersion forces (LogP). Impurity 21 (CAS 22593-10-8) shares the highly hydrophobic, fluorinated steroid backbone of the parent FP molecule, differing only by modifications at the 17-position ester/thioester moiety [4]. Because the hydrophobic footprint of both molecules is nearly identical, the C18 column cannot generate enough selectivity ( α ) to pull them apart. The minor polarity difference at the 17-position is overwhelmed by the retention of the steroid core.

Q2: How can I manipulate the mobile phase to improve resolution without violating pharmacopeial guidelines? The Causality: The USP monograph for FP utilizes a ternary mobile phase of Acetonitrile, Methanol, and Ammonium Phosphate Buffer[1]. Methanol acts as a strong hydrogen-bond donor and acceptor, whereas Acetonitrile interacts primarily via dipole-dipole forces. By slightly decreasing the Acetonitrile ratio and proportionally increasing Methanol, you alter the hydrogen-bonding dynamics of the mobile phase. This selectively shifts the retention of Impurity 21 (which has different hydrogen-bonding capabilities at the 17-position) relative to FP, pulling the peaks apart [2].

Q3: If mobile phase adjustments fail, what is the best orthogonal column chemistry to use? The Causality: If a C18 (USP L1) column fails, I strongly recommend switching to a Pentafluorophenyl (PFP, USP L43) or Phenyl-Hexyl (USP L11) column [3]. PFP phases introduce π−π interactions, dipole-dipole interactions, and rigid shape selectivity. The electron-deficient fluorinated ring of the PFP stationary phase interacts differentially with the electron-rich functional groups of the steroid, amplifying minor steric and electronic differences into major retention time shifts.

Q4: Why must the buffer pH be strictly maintained at 3.5? The Causality: Although FP and Impurity 21 do not have highly ionizable basic groups, the acidic pH of 3.5 is critical for the stationary phase. The low pH fully protonates residual silanol groups ( Si−OH ) on the silica support. If left unprotonated, these silanols act as weak cation exchangers, causing secondary interactions that lead to peak tailing. Tailing broadens the peak base, immediately causing closely eluting impurities to merge.

Quantitative Data & Self-Validating Systems

To ensure your analytical data is trustworthy, the method must be a self-validating system. If the system fails the criteria in Table 2 , the chromatography is invalid, and no sample data should be reported.

Table 1: Optimized Chromatographic Parameters for FP Impurity Resolution

Parameter	Specification	Mechanistic Rationale
Column	PFP or Phenyl-Hexyl (250 x 4.6 mm, 5 µm)	Provides orthogonal π−π and steric selectivity.
Mobile Phase A	Ammonium Phosphate Buffer (pH 3.5)	Suppresses silanol ionization to prevent peak tailing.
Mobile Phase B	Methanol : Acetonitrile (Variable)	Modulates hydrogen-bonding vs. dipole-dipole interactions.
Flow Rate	1.5 mL/min	Balances longitudinal diffusion and mass transfer kinetics.
Temperature	40°C	Enhances mass transfer and reduces mobile phase viscosity.

Table 2: System Suitability Acceptance Criteria (The Validation Gate)

Metric	Target	Corrective Action if Failed
Resolution ( Rs​ )	≥1.5 (FP vs. Impurity 21)	Adjust MeOH:ACN ratio; switch to PFP column.
Peak Tailing ( Tf​ )	≤1.5	Verify buffer pH is exactly 3.5; replace guard column.
% RSD (Area)	≤2.0% (n=5)	Check autosampler needle/syringe for micro-leaks.
Retention Time Drift	≤1.0%	Ensure column equilibration (min 15 column volumes).

Standardized Experimental Protocol

Protocol: High-Resolution HPLC Method for FP and Impurity 21

Phase 1: Mobile Phase & Sample Preparation

• Buffer Synthesis : Weigh exactly 1.15 g of monobasic ammonium phosphate ( NH4​H2​PO4​ ) into a 1000 mL volumetric flask. Dissolve in 900 mL of HPLC-grade water.

• pH Adjustment : Titrate dropwise with dilute phosphoric acid ( H3​PO4​ ) until a stable pH of 3.50 ± 0.05 is achieved. Bring to volume with water. Filter through a 0.22 µm PTFE membrane.

• Ternary Blending : Prepare the mobile phase by blending Methanol, Acetonitrile, and the prepared Buffer. For baseline attempts, use a 50:15:35 (v/v/v) ratio. Scientist Note: Premixing prevents outgassing during the run, though online mixing is acceptable if pump proportioning valves are rigorously calibrated.

• System Suitability Solution : Dissolve 2.0 mg of USP Fluticasone Propionate Resolution Mixture RS in 5 mL of Acetonitrile using sonication (maximum 15 minutes to avoid thermal degradation). Add 5 mL of Buffer and vortex to mix.

Phase 2: Chromatographic Execution & Self-Validation 5. Column Equilibration : Install a PFP column (250 x 4.6 mm, 5 µm). Purge the system with the mobile phase at 1.5 mL/min for at least 15 column volumes (~25 minutes) until the UV baseline at 239 nm is perfectly flat. 6. System Suitability Testing (SST) : Inject 20 µL of the System Suitability Solution in triplicate. 7. The Validation Gate : Calculate the resolution ( Rs​ ) between Impurity 21 and the FP peak. Proceed to sample analysis only if Rs​≥1.5 and peak tailing is ≤1.5 . If these metrics fail, the system is not validated, and you must return to the diagnostic workflow (Fig 1).

References

• Title: Method Development and Validation of Simultaneous Determination of Related Substances for Salmeterol Xinafoate and Fluticasone Propionate in Dry Powder Inhalers Source: Chromatography Today URL:[Link]

• Title: Fluticasone Propionate and Related Substances Method Improvements Source: Phenomenex URL:[Link]

Reference Data & Comparative Studies

Comparative Sensitivity Analysis: LC-MS/MS vs. UPLC for Fluticasone Propionate Impurity 21 Detection

Executive Summary

Fluticasone propionate is a potent synthetic glucocorticoid utilized extensively in the management of asthma and allergic rhinitis. Throughout its synthesis and shelf-life degradation, various related substances can form, including Fluticasone Propionate Impurity 21 (CAS: 105638-31-1, MW: 539.63)[1]. While standard Ultra-Performance Liquid Chromatography coupled with Ultraviolet detection (UPLC-UV) is the workhorse for routine batch release—easily meeting the International Council for Harmonisation (ICH) 0.1% reporting threshold[2]—it lacks the sensitivity required for trace-level pharmacokinetic profiling or genotoxic impurity screening.

This guide provides an objective, mechanistic comparison between UPLC-UV and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), equipping analytical scientists with the data and protocols necessary to select and validate the appropriate detection platform.

Mechanistic Divergence: Optical Absorbance vs. Ion Filtering

The sensitivity disparity between UPLC-UV and LC-MS/MS is rooted in their distinct physical detection mechanisms.

UPLC-UV (Photodiode Array): UPLC-UV relies on the absorption of ultraviolet light by the conjugated dienone system within the fluticasone steroid nucleus, typically monitored at an absorption maximum of 240 nm[3]. Sensitivity here is strictly governed by the Beer-Lambert law. The primary limitation is background chemical noise; UV detectors cannot easily distinguish between Impurity 21 and co-eluting matrix components that possess similar chromophores.

LC-MS/MS (Triple Quadrupole): LC-MS/MS bypasses optical limitations by utilizing Electrospray Ionization (ESI) and Multiple Reaction Monitoring (MRM). By isolating the specific precursor ion of Impurity 21 (e.g., [M+H]+ at m/z ~540.6) in the first quadrupole, fragmenting it via collision-induced dissociation, and filtering for a highly specific product ion in the third quadrupole, LC-MS/MS effectively eliminates background matrix noise[4]. This dual-mass filtering drastically enhances the signal-to-noise ratio, allowing LC-MS/MS to achieve sub-picogram per milliliter (pg/mL) limits of quantification[5][6].

Workflow divergence between UPLC-UV and LC-MS/MS for fluticasone impurity analysis.

Quantitative Performance Comparison

The following table summarizes the validated performance metrics of both platforms when analyzing fluticasone propionate and its related impurities in complex matrices.

Parameter	UPLC-UV (Photodiode Array)	LC-MS/MS (Triple Quadrupole)
Limit of Quantification (LOQ)	~0.07 µg/mL (70,000 pg/mL)[3]	~0.2 to 5.0 pg/mL[4][6]
Linear Dynamic Range	0.07 – 10.0 µg/mL[3]	0.5 – 1000 pg/mL[5][6]
Detection Mechanism	Chromophore Absorbance (240 nm)	ESI+ Multiple Reaction Monitoring
Mobile Phase Constraints	Tolerates non-volatile ion-pairers (TFA)	Requires volatile buffers (Ammonium salts)
Matrix Interference	High (Requires baseline chromatographic resolution)	Low (Mass filtering isolates target analyte)
Primary Application	Routine API QC, 0.1% ICH threshold testing	Trace Genotoxic Profiling, Pharmacokinetics

Step-by-Step Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include internal checks to verify that the physical chemistry of the separation and detection is functioning as intended.

Protocol 1: UPLC-UV Analysis for Routine Impurity 21 QC

Objective: Quantify Impurity 21 in bulk API down to the 0.1% ICH reporting threshold.

• Sample Preparation: Dissolve the fluticasone propionate API sample in a diluent of Methanol:Water (80:20 v/v) to a working concentration of 55 µg/mL[3].

  • Causality: Fluticasone and its impurities are highly lipophilic. High organic content prevents on-column precipitation, while the 20% aqueous portion ensures compatibility with the initial mobile phase conditions.

• Chromatographic Separation: Inject 2 µL onto a sub-2-µm C18 column (e.g., 50 mm x 2.1 mm, 1.7 µm).

  • Causality: Sub-2-µm particles minimize eddy diffusion (per the van Deemter equation), yielding ultra-sharp peaks that maximize the signal-to-noise ratio.

• Mobile Phase Optimization: Utilize a gradient of 0.1% Trifluoroacetic acid (TFA) in water (Mobile Phase A) and pure Methanol (Mobile Phase B)[3].

  • Causality: TFA acts as a strong ion-pairing agent. It suppresses the ionization of residual silanols on the stationary phase, preventing peak tailing of any acidic degradation products and ensuring sharp, symmetrical peaks.

• Self-Validation (System Suitability Test): Prior to sample runs, inject a resolution mixture containing Fluticasone Propionate and Impurity 21. The run is only valid if the Resolution ( Rs​ ) is > 1.5. Because UV detection cannot differentiate co-eluting compounds with similar absorbance profiles, physical baseline separation is an absolute prerequisite for trustworthiness.

Protocol 2: LC-MS/MS Analysis for Trace Impurity 21 Detection

Objective: Quantify Impurity 21 at sub-pg/mL levels in complex biological matrices or trace toxicological screens.

• Sample Extraction (SPE): Aliquot 375 µL of the sample matrix. Pre-treat by diluting with an equal volume of 0.04 M ammoniacal zinc sulphate. Load onto a solid-phase extraction (SPE) µElution plate[6].

  • Causality: In complex matrices (like plasma or protein-rich formulations), fluticasone and its impurities exhibit >90% protein binding. Aqueous bases alone fail to disrupt this. Zinc sulphate actively denatures the binding proteins, increasing extraction recovery from a dismal 28% to >95%[6].

• Chromatographic Separation: Use the same sub-2-µm C18 column, but replace TFA with 0.1% Ammonium Hydroxide or 10 mM Ammonium Acetate[7][8].

  • Causality: TFA strongly suppresses ESI signal by forming stable ion pairs in the gas phase. Volatile ammonium salts, conversely, promote efficient droplet desolvation and protonation in the mass spectrometer source, maximizing ion yield.

• Detection Parameters: Operate the mass spectrometer in ESI+ MRM mode. Monitor the transition from the Impurity 21 precursor ion (m/z ~540.6) to its dominant product ion.

• Self-Validation (Isotope Dilution): Spike all samples with a deuterated internal standard (e.g., Fluticasone- d3​ ) prior to extraction[5]. Monitor the absolute peak area of the internal standard across all injections. If the IS area drops by >15% in a sample compared to a neat solvent standard, it flags severe matrix-induced ion suppression, automatically invalidating that specific quantitative result and prompting a review of the SPE wash steps.

Conclusion

The choice between UPLC-UV and LC-MS/MS is dictated by the required analytical threshold. UPLC-UV remains the most robust, cost-effective method for routine API batch release where Impurity 21 concentrations hover around the 0.1% mark. However, when Impurity 21 must be tracked at trace levels (sub-pg/mL) to satisfy stringent toxicological assessments or pharmacokinetic studies, the matrix-filtering capabilities and single-molecule sensitivity of LC-MS/MS MRM make it the mandatory platform.

References

• a mass compatible uplc method for the quantification of impurities in fluticasone propionate nasal spray Source: ResearchGate URL
• CAS: 105638-31-1 - CymitQuimica Source: CymitQuimica URL
• Source: PubMed (NIH)
• Identification And Source Investigation Of The Impurities In The Quality Control Of Fluticasone Propionate Source: Globe Thesis URL
• Quantification of Fluticasone Propionate and Salmeterol Xinafoate in Plasma at the Sub pg/mL Level Using UPLC/MS/MS Source: Waters Corporation URL
• Representative LC-MS/MS chromatogram of fluticasone propionate Source: ResearchGate URL
• A High Sensitivity UPLC-MS/MS Method for the Analysis of Fluticasone Propionate in Plasma Source: Waters URL
• Highly sensitive LC-MS/MS method for the quantification of fluticasone propionate in human plasma using the SCIEX QTRAP 6500 System Source: SCIEX URL

Sources

• 1. CAS: 105638-31-1 | CymitQuimica [cymitquimica.com]
• 2. globethesis.com [globethesis.com]
• 3. researchgate.net [researchgate.net]
• 4. sciex.com [sciex.com]
• 5. Simultaneous analysis of glucocorticosteroid fluticasone propionate and its metabolite fluticasone propionate 17β-carboxylic acid in human plasma by UPLC-MS/MS at sub pg/mL level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. waters.com [waters.com]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Fluticasone propionate Impurity 21

As a Senior Application Scientist, I approach the handling of potent active pharmaceutical ingredients (APIs) and their degradation products not merely as a compliance exercise, but as a rigorous scientific discipline. Fluticasone propionate Impurity 21—often referenced under CAS 105638-31-1 (also designated as Impurity 43 in certain catalogs)[1]—is a structural analog of the highly potent synthetic trifluorinated corticosteroid, fluticasone propionate.

Because this impurity retains the core steroidal scaffold, it exhibits high lipophilicity and potent glucocorticoid receptor affinity. Exposure to even microgram quantities can lead to systemic absorption, resulting in endocrine disruption (STOT RE 1) and potential reproductive toxicity (Repr. 2)[2]. Therefore, our operational and disposal protocols must be engineered as self-validating safety systems to prevent inhalation, dermal absorption, and environmental contamination.

Here is the comprehensive, causality-driven guide to the Personal Protective Equipment (PPE), handling methodologies, and disposal plans for Fluticasone propionate Impurity 21.

Risk Assessment & PPE Causality Matrix

When handling potent steroidal impurities, standard laboratory PPE is insufficient. The lipophilic nature of Fluticasone propionate Impurity 21 allows it to easily penetrate the stratum corneum if dissolved in organic solvents (like DMSO or methanol used in HPLC prep), while its micronized powder form poses a severe inhalation hazard[3].

The following table synthesizes the quantitative and qualitative PPE requirements, grounded in the physicochemical risks of the compound.

PPE Category	Minimum Specification	Scientific Causality & Justification
Hand Protection	Double-layered Nitrile or Neoprene gloves (≥0.11mm thickness)[4].	Corticosteroids are highly lipophilic. Double-gloving prevents breach during mechanical stress. Nitrile offers superior resistance against the organic solvents typically used to dissolve this impurity[4].
Respiratory Protection	N95, P100 particulate respirator, or PAPR (Powered Air-Purifying Respirator)[5].	Prevents inhalation of micronized API dust. The aerodynamic equivalent diameter of such impurities often allows deep alveolar deposition, leading to rapid systemic endocrine disruption[5].
Eye Protection	Safety goggles with side shields (EN 166 / ANSI Z87.1)[4].	Prevents ocular absorption and mucosal irritation from airborne particulates. Standard safety glasses without seals are insufficient for potent powders[4].
Body Protection	Disposable Tyvek® suit or dedicated, non-permeable lab coat[5].	Prevents the accumulation of potent dust on personal clothing, which could lead to secondary exposure outside the laboratory environment[5].

Operational Workflow: Step-by-Step Handling Methodology

To ensure trustworthiness and reproducibility, the handling of Fluticasone propionate Impurity 21 must follow a strict, self-validating Standard Operating Procedure (SOP). This protocol is specifically designed for weighing and preparing analytical standard solutions.

Step 1: Engineering Control Verification

• Action: Conduct all handling inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated powder weighing isolator.

• Causality: Fume hoods can create turbulent airflow that scatters fine powders. A BSC or isolator provides a unidirectional HEPA-filtered airflow, capturing particulates before they reach the operator's breathing zone.

Step 2: Aseptic Gowning Sequence

• Action: Don PPE in the following order: Bouffant cap → Dedicated lab coat → N95/P100 Respirator → Safety goggles → Inner nitrile gloves → Outer nitrile gloves. Pull the outer gloves over the cuffs of the lab coat.

Step 3: Material Transfer and Weighing

• Action: Use anti-static weighing boats and spatulas. Ground all equipment[5].

• Causality: Steroidal powders are prone to electrostatic charge buildup, causing them to "jump" and contaminate surfaces. Anti-static tools neutralize this charge, ensuring accurate weighing and containment.

Step 4: Solubilization and Containment

• Action: Dissolve the impurity in the target solvent (e.g., Acetonitrile or Methanol) inside the containment hood before transferring it to LC-MS vials. Cap all vials tightly before removing them from the hood.

Step 5: De-gowning and Decontamination

• Action: Remove the outer gloves inside the hood and dispose of them in a dedicated biohazard/chemical waste bin. Wash hands immediately after removing the inner gloves[6].

Laboratory Workflow and PPE Gowning/De-gowning Sequence for potent steroidal impurities.

Immediate Spill Response and Decontamination Plan

Even with rigorous protocols, accidental spills occur. Because Fluticasone propionate Impurity 21 is an endocrine disruptor, dry sweeping is strictly prohibited as it aerosolizes the active particles[7].

Spill Response Methodology:

• Evacuate and Isolate: Immediately clear personnel from the immediate area to prevent tracking the powder.

• Don Spill-Kit PPE: Responders must wear a P100 respirator, chemical-resistant suit, and heavy-duty nitrile gloves.

• Wet Containment (For Powders): Gently cover the spilled powder with absorbent paper towels. Slowly pour a solvent (such as a 70% Isopropanol/Water mixture or a specialized detergent) over the towels to wet the powder and prevent aerosolization[3].

• Physical Removal: Carefully fold the wet towels inward and place them into a heavy-duty, sealable hazardous waste bag.

• Chemical Decontamination: Scrub the spill surface with a high-pH detergent or a bleach solution, followed by an alcohol wipe down. Corticosteroids are generally susceptible to degradation under strongly alkaline conditions[3].

Step-by-step spill response and containment pathway for potent corticosteroid impurities.

Logistical Disposal Plan

Improper disposal of endocrine-disrupting chemicals poses severe environmental risks, particularly to aquatic life[6]. Fluticasone propionate and its structural impurities must never be discharged into standard sewer systems or discarded as general municipal waste[8].

• Solid Waste (Vials, PPE, Weighing Boats): All solid materials that have come into contact with Impurity 21 must be placed in double-lined, puncture-resistant hazardous waste bags. These must be clearly labeled as "Toxic/Endocrine Disrupting Solid Waste."

• Liquid Waste (HPLC Effluents, Solvents): Collect liquid waste in compatible, high-density polyethylene (HDPE) carboys. Label with the specific solvent composition and the presence of potent API impurities.

• Final Destruction Route: The only acceptable method of disposal for this material is removal to a licensed chemical destruction plant for controlled, high-temperature incineration with flue gas scrubbing [8]. This ensures complete thermal degradation of the fluorinated steroidal rings, preventing environmental contamination.

Sources

• 1. CAS: 105638-31-1 | CymitQuimica [cymitquimica.com]
• 2. sds.edqm.eu [sds.edqm.eu]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. pccarx.com [pccarx.com]
• 7. document.clearsynth.com [document.clearsynth.com]
• 8. Fluticasone EP IMpurity B - Safety Data Sheet [chemicalbook.com]